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Compound of Interest

Compound Name: deacetylravidomycin N-oxide

Cat. No.: B053466 Get Quote

Deacetylravidomycin N-oxide: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Deacetylravidomycin N-oxide is an antibiotic belonging to the angucycline class of natural

products. First isolated from the fermentation broth of Streptomyces ravidus S50905, this

compound has demonstrated both antibacterial and antitumor activities.[1] This technical guide

provides a comprehensive overview of the available information on Deacetylravidomycin N-
oxide, including its chemical identifiers, biological properties, and insights into its mechanism of

action based on related compounds.

Chemical Identifiers and Physicochemical
Properties
A summary of the key chemical identifiers for Deacetylravidomycin N-oxide is presented

below.
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Identifier Value Source

CAS Number 114494-30-3 PubChem[2]

Molecular Formula C₃₁H₃₃NO₁₀ PubChem[2]

PubChem CID 133983 PubChem[2]

Synonyms
Desacetylravidomycin N-oxide,

Ravidomycin N-oxide
PubChem[2]
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Biological Activity
Deacetylravidomycin N-oxide exhibits a range of biological activities, primarily as an

antibiotic against Gram-positive bacteria and as a cytotoxic agent against certain cancer cell

lines.
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Activity Type Details Source

Antibacterial
Active against Gram-positive

bacteria.
MedchemExpress[1]

Antitumor

Demonstrates activity against

P388 leukemia and Meth A

fibrosarcoma.

MedchemExpress[1]

Experimental Protocols
Detailed experimental protocols for the fermentation, isolation, and characterization of

Deacetylravidomycin N-oxide were described in the initial discovery paper. While the full text

is not widely available, the following outlines the key steps based on published information.

Fermentation of Streptomyces ravidus S50905
The production of Deacetylravidomycin N-oxide is achieved through the fermentation of

Streptomyces ravidus S50905. While specific media components and fermentation parameters

are not fully detailed in the available literature, a general workflow can be inferred.
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Fermentation

Inoculation Incubation
Shake Flask Culture

Harvest
Monitoring Production

Fermentation Broth

Centrifugation

Mycelial Cake Supernatant

Solvent Extraction

e.g., Acetone e.g., Ethyl Acetate

Crude Extract

Chromatography

Silica Gel

Fractions

Further Purification

e.g., HPLC

Pure Deacetylravidomycin N-oxide
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Deacetylravidomycin N-oxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. deacetylravidomycin N-oxide | C31H33NO10 | CID 133983 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Deacetylravidomycin N-oxide CAS number and
chemical identifiers.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053466#deacetylravidomycin-n-oxide-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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